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Compound of Interest

Compound Name: OGG1-IN-08

Cat. No.: B1677187 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information on the solubility, preparation, and

application of OGG1-IN-08, a potent inhibitor of 8-oxoguanine DNA glycosylase 1 (OGG1). The

provided protocols and data are intended to guide researchers in utilizing this compound for in

vitro and in vivo studies targeting the OGG1 pathway.

Introduction

8-oxoguanine DNA glycosylase 1 (OGG1) is a key enzyme in the base excision repair (BER)

pathway, responsible for recognizing and excising the premutagenic lesion 7,8-dihydro-8-

oxoguanine (8-oxoG) from DNA.[1][2][3][4][5] Accumulation of 8-oxoG is a hallmark of oxidative

stress and is associated with mutagenesis and various pathologies, including cancer and

neurodegenerative diseases.[3][6] OGG1 inhibitors, such as OGG1-IN-08, are valuable tools

for studying the biological roles of OGG1 and hold therapeutic potential.[3][7] OGG1-IN-08 has

been shown to decrease both the glycosylase and lyase activities of OGG1.[8][9]

Physicochemical Properties and Solubility
OGG1-IN-08 is a small molecule inhibitor with an IC50 of 0.22 μM for OGG1.[8][9] Careful

consideration of its solubility is crucial for the design of robust experiments.
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Solvent Concentration Notes

DMSO 52 mg/mL (199.13 mM)

Use fresh, anhydrous DMSO

as it is hygroscopic, which can

reduce solubility.[8]

In Vivo Formulation 1 ≥ 2.08 mg/mL (7.97 mM)
10% DMSO, 90% (20% SBE-

β-CD in saline).[9]

In Vivo Formulation 2 ≥ 2.08 mg/mL (7.97 mM) 10% DMSO, 90% corn oil.[9]

In Vivo Formulation 3 Not specified

50 μL of 52 mg/mL DMSO

stock in 400 μL PEG300, 50

μL Tween80, and 500 μL

ddH2O.[8]

Storage and Stability:

Powder: Store at -20°C for up to 3 years.[8]

Stock Solutions in DMSO: Aliquot and store at -80°C for up to 1 year or at -20°C for up to 1

month to avoid repeated freeze-thaw cycles.[8]

OGG1 Signaling Pathway
OGG1 plays a dual role in the cell. Canonically, it functions as a DNA glycosylase in the Base

Excision Repair (BER) pathway to remove 8-oxoG lesions. More recently, OGG1 has been

identified as a modulator of gene transcription. Upon binding to 8-oxoG in promoter regions,

OGG1 can recruit transcription factors, such as NF-κB and SMADs, to activate pro-

inflammatory and pro-fibrotic gene expression.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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